Cas no 2260669-21-2 (7α,24(R/S)-dihydroxycholestenone-d7)

• Product Name: 7α,24(R/S)-dihydroxycholestenone-d7
• CAS No: 2260669-21-2
• MF: C₂₇H₄₄O₃
• MW: 423.68
• CID: 4763700
• Update Time: 2025-05-20

7α,24(R/S)-dihydroxycholestenone-d7 Chemical and Physical Properties

Names and Identifiers

• Cholest-4-en-3-one-25,26,26,26,27,27,27-d7, 7,24-dihydroxy-, (7α)-
• 111114
• 7α,24(R/S)-dihydroxycholestenone-d7

• Inchi： 1S/C27H44O3/c1-16(2)23(29)9-6-17(3)20-7-8-21-25-22(11-13-27(20,21)5)26(4)12-10-19(28)14-18(26)15-24(25)30/h14,16-17,20-25,29-30H,6-13,15H2,1-5H3/t17-,20-,21+,22+,23?,24-,25+,26+,27-/m1/s1/i1D3,2D3,16D
• InChI Key： LFFHZNXDGBQZCO-TZHFUSNUSA-N
• SMILES： C[C@]12CC[C@]3([H])[C@]4(CCC(=O)C=C4C[C@@H](O)[C@@]3([H])[C@]1([H])CC[C@]2([H])[C@H](C)CCC(O)C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])C

7α,24(R/S)-dihydroxycholestenone-d7 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives

Additional information on 7α,24(R/S)-dihydroxycholestenone-d7

Introduction to 7α,24(R/S)-dihydroxycholestenone-d7 (CAS No. 2260669-21-2)

7α,24(R/S)-dihydroxycholestenone-d7 (CAS No. 2260669-21-2) is a deuterated derivative of a bile acid intermediate, specifically a steroidal compound with two hydroxyl groups at the 7α and 24 positions. This compound is of significant interest in the fields of biochemistry, pharmacology, and medicinal chemistry due to its potential applications in studying bile acid metabolism and its role in various physiological processes.

The deuterium labeling in 7α,24(R/S)-dihydroxycholestenone-d7 provides enhanced stability and reduced metabolic degradation, making it an ideal tool for tracing metabolic pathways and understanding the dynamics of bile acid synthesis and excretion. Bile acids are crucial for the emulsification and absorption of dietary fats and fat-soluble vitamins, and they also play a role in regulating cholesterol metabolism and liver function.

Recent studies have highlighted the importance of bile acids in various physiological and pathological conditions. For instance, bile acids have been shown to act as signaling molecules through specific receptors such as the farnesoid X receptor (FXR) and the G protein-coupled bile acid receptor (TGR5). These receptors are involved in regulating glucose homeostasis, lipid metabolism, and inflammation. The use of deuterated compounds like 7α,24(R/S)-dihydroxycholestenone-d7 can provide valuable insights into the mechanisms by which bile acids exert their effects.

In the context of drug development, 7α,24(R/S)-dihydroxycholestenone-d7 can serve as a reference standard for the synthesis and characterization of novel bile acid analogs. These analogs can be designed to modulate specific bile acid receptors with greater potency and selectivity, potentially leading to new therapeutic agents for conditions such as non-alcoholic fatty liver disease (NAFLD), type 2 diabetes, and inflammatory bowel disease (IBD).

The synthesis of 7α,24(R/S)-dihydroxycholestenone-d7 involves several steps, including the introduction of hydroxyl groups at specific positions on the steroidal skeleton and subsequent deuterium labeling. Advanced synthetic methods such as chemoenzymatic approaches have been developed to achieve high yields and stereoselectivity. These methods often involve the use of enzymes like cytochrome P450 monooxygenases to introduce hydroxyl groups with high regio- and stereoselectivity.

The analytical characterization of 7α,24(R/S)-dihydroxycholestenone-d7 typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These techniques are essential for confirming the structure, purity, and deuterium content of the compound. NMR spectroscopy is particularly useful for determining the positions of the hydroxyl groups and deuterium atoms, while MS provides information on the molecular weight and isotopic distribution.

In preclinical studies, 7α,24(R/S)-dihydroxycholestenone-d7 has been used to investigate its pharmacokinetic properties in animal models. These studies have shown that deuterium labeling significantly affects the metabolic stability of the compound, leading to prolonged half-life and reduced clearance rates. This enhanced stability can be advantageous in long-term studies where sustained exposure to the compound is required.

Clinical applications of 7α,24(R/S)-dihydroxycholestenone-d7 are still in their early stages, but preliminary data suggest potential uses in diagnostic imaging and therapeutic interventions. For example, deuterated bile acids can be used as tracers in positron emission tomography (PET) imaging to visualize bile acid transport pathways in vivo. This could provide valuable information for diagnosing liver diseases and monitoring treatment efficacy.

In conclusion, 7α,24(R/S)-dihydroxycholestenone-d7 (CAS No. 2260669-21-2) is a versatile compound with significant potential in both research and clinical settings. Its unique properties make it an invaluable tool for studying bile acid metabolism and developing new therapeutic strategies for various diseases. As research in this field continues to advance, we can expect to see more innovative applications of this compound in the coming years.